4-(1-Aminobutan-2-YL)oxepan-4-OL

• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 4-(1-aminobutan-2-yl)oxepan-4-ol
• InChI: InChI=1S/C10H21NO2/c1-2-9(8-11)10(12)4-3-6-13-7-5-10/h9,12H,2-8,11H2,1H3
• InChI Key: JBLUWPDKKNGELC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN)C1(CCCOCC1)O

Description

4-(1-Aminobutan-2-yl)oxepan-4-ol is a chemical compound with the molecular formula C10H21NO2 and a molecular weight of 187.28 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Aminobutan-2-yl)oxepan-4-ol typically involves the reaction of oxepane derivatives with amine compounds under controlled conditions. The specific synthetic route and reaction conditions can vary depending on the desired yield and purity of the final product. Commonly, the synthesis involves the use of catalysts and solvents to facilitate the reaction and improve the efficiency of the process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure consistent quality and high yield. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

4-(1-Aminobutan-2-yl)oxepan-4-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxepane derivatives with different functional groups.

Reduction: Reduction reactions can convert the compound into its corresponding alcohol or amine derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxepane derivatives with ketone or aldehyde functional groups, while reduction reactions may produce alcohol or amine derivatives .

Scientific Research Applications

4-(1-Aminobutan-2-yl)oxepan-4-ol has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(1-Aminobutan-2-yl)oxepan-4-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(1-Aminobutan-2-yl)oxepan-4-ol include other oxepane derivatives and amine-containing compounds. Some examples are:

• 4-(1-Aminobutan-2-yl)oxepane
• 4-(1-Aminobutan-2-yl)oxepan-2-ol
• 4-(1-Aminobutan-2-yl)oxepan-6-ol

Uniqueness

The uniqueness of this compound lies in its specific structure, which allows it to participate in a variety of chemical reactions and interact with different molecular targets. This versatility makes it a valuable compound in scientific research and industrial applications .